[2-(2,4-Dichloro-6-morpholin-4-yl-pyrimidin-5-yloxy)-ethyl]-methyl-carbamic acid tert-butyl ester

• Molecular Formula: C16H24Cl2N4O4
• Molecular Weight: 407.3 g/mol
• IUPAC Name: tert-butyl N-[2-(2,4-dichloro-6-morpholin-4-ylpyrimidin-5-yl)oxyethyl]-N-methylcarbamate
• InChI: InChI=1S/C16H24Cl2N4O4/c1-16(2,3)26-15(23)21(4)5-10-25-11-12(17)19-14(18)20-13(11)22-6-8-24-9-7-22/h5-10H2,1-4H3
• InChI Key: GLLMEXRGCHNNJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCOC1=C(N=C(N=C1Cl)Cl)N2CCOCC2

Description

[2-(2,4-Dichloro-6-morpholin-4-yl-pyrimidin-5-yloxy)-ethyl]-methyl-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C16H24Cl2N4O4 and its molecular weight is 407.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl-[2-(2,4,6-trichloro-pyrimidin-5-yloxy)-ethyl]-carbamic acid tert-butyl ester (1.50 mmol), morpholine (130 μL, 1.50 mmol) and triethylamine (417 μL, 3.00 mmol) in ethanol (5 mL) was stirred at RT for 1 hour then partitioned between ethyl acetate and water. The aqueous phase was extracted with further ethyl acetate and the combined organic extracts dried (Na2SO4) and concentrated in vacuo affording [2-(2,4-Dichloro-6-morpholin-4-yl-pyrimidin-5-yloxy)-ethyl]-methyl-carbamic acid tert-butyl ester (quantitative). LCMS: RT=3.89 min, [M-CH2CH2NMeBoc+H]+=250/252/254.